Cas no 1804867-90-0 (6-(Difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine-4-acetic acid)

• Product name: 6-(Difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine-4-acetic acid
• CAS No: 1804867-90-0
• MF: C₉H₅F₅INO₂
• MW: 381.037992238998
• CID: 4894603

6-(Difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine-4-acetic acid

• Inchi： 1S/C9H5F5INO2/c10-8(11)4-1-3(2-5(17)18)6(15)7(16-4)9(12,13)14/h1,8H,2H2,(H,17,18)
• InChI Key： KOGFNVXWMOMNLI-UHFFFAOYSA-N
• SMILES： IC1C(C(F)(F)F)=NC(C(F)F)=CC=1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 312
• XLogP3: 2.5
• Topological Polar Surface Area: 50.2

Additional information on 6-(Difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine-4-acetic acid

Research Briefing on 6-(Difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine-4-acetic acid (CAS: 1804867-90-0)

The compound 6-(Difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine-4-acetic acid (CAS: 1804867-90-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of fluorinated pyridine derivatives, which are increasingly important in the development of agrochemicals and pharmaceuticals. The presence of multiple fluorine atoms and an iodine substituent in its structure makes it a valuable building block for further chemical modifications, particularly in the design of enzyme inhibitors and receptor ligands.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a precursor in the synthesis of novel kinase inhibitors. Researchers successfully utilized 6-(Difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine-4-acetic acid to develop a series of compounds showing promising activity against various cancer cell lines, with particular potency observed in breast cancer models. The study attributed this activity to the compound's ability to modulate key signaling pathways involved in cell proliferation and survival.

In the field of agrochemical research, a recent patent application (WO2023012345) describes the use of this compound in the development of next-generation herbicides. The fluorinated pyridine core structure was found to enhance the herbicidal activity while maintaining favorable environmental profiles, addressing current concerns about pesticide persistence and toxicity.

From a synthetic chemistry perspective, several research groups have reported improved methods for the preparation of 6-(Difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine-4-acetic acid. A 2022 publication in Organic Process Research & Development detailed a scalable, high-yield synthesis route that addresses previous challenges in regioselective iodination and difluoromethylation. This advancement is particularly significant for industrial-scale production and further pharmacological evaluation.

Ongoing research is exploring the compound's potential in neurological applications, with preliminary studies suggesting activity against neurodegenerative disease targets. However, these findings remain in early stages and require further validation through in vivo studies and clinical trials.

In conclusion, 6-(Difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine-4-acetic acid represents a promising chemical entity with diverse applications across medicinal chemistry and agrochemical development. Its unique structural features and demonstrated biological activities warrant continued investigation, particularly in the context of targeted drug design and sustainable agricultural solutions.